Flurandrenolide

Specification

• Description: Flurandrenolide is a 21-hydroxy steroid.; A corticosteroid used topically in the treatment of various skin disorders. It is usually employed as a cream or an ointment, and is also used as a polyethylene tape with an adhesive. (From Martindale, The Extra Pharmacopoeia, 30th ed, p733); Flurandrenolide is a Corticosteroid. The mechanism of action of flurandrenolide is as a Corticosteroid Hormone Receptor Agonist.; Flurandrenolide is a synthetic glucocorticoid with anti-inflammatory and anti-allergic properties. Flurandrenolide exerts its effects by interacting with specific cytoplasmic glucocorticoid receptors and subsequently activates glucocorticoid receptor mediated gene expression. The synthesis of certain anti-inflammatory proteins is induced while the synthesis of certain inflammatory mediators is inhibited. As a result, there is an overall reduction in chronic inflammation and autoimmune reactions.; See also: Flurandrenolide; neomycin sulfate (component of).
• CAS No.: 1524-88-5
• Molecular Formula: C24H33FO6
• Molecular Weight: 436.5 g/mol
• IUPAC Name: (1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• Standard InChI: InChI=1S/C24H33FO6/c1-21(2)30-19-9-14-13-8-16(25)15-7-12(27)5-6-22(15,3)20(13)17(28)10-23(14,4)24(19,31-21)18(29)11-26/h7,13-14,16-17,19-20,26,28H,5-6,8-11H2,1-4H3/t13-,14-,16-,17-,19+,20+,22-,23-,24+/m0/s1
• Standard InChI Key: POPFMWWJOGLOIF-XWCQMRHXSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1[C@H](C[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3C[C@@H]5[C@]4(OC(O5)(C)C)C(=O)CO)C)O)F
• SMILES: CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
• Canonical SMILES: CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
• Appearance: Solid powder
• Colorform: Crystals from acetone + hexane; WHITE TO OFF-WHITE, FLUFFY CRYSTALLINE POWDER
• Melting Point: 247-255 °C; 251 °C